Cas no 1443288-95-6 (5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile)

• Product Name: 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile
• CAS No: 1443288-95-6
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD25368536
• CID: 4599965
• PubChem ID: 97181315
• Update Time: 2025-06-11

5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-6-oxo-1,6-dihydro-pyridine-3-carbonitrile
• 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

• MDL： MFCD25368536
• Inchi： 1S/C7H5BrN2O/c1-4-5(3-9)2-6(8)7(11)10-4/h2H,1H3,(H,10,11)
• InChI Key： MBXZGOJTKAEFBE-UHFFFAOYSA-N
• SMILES： C1(C)NC(=O)C(Br)=CC=1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

Recent Advances in the Study of 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile (CAS: 1443288-95-6)

The compound 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile (CAS: 1443288-95-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine core and functional groups, has been the subject of several studies exploring its synthesis, biological activity, and therapeutic potential. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

Recent studies have focused on the synthetic pathways for 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that employs a one-pot reaction under mild conditions, significantly reducing the production cost and environmental impact. The study also highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile exhibits moderate inhibitory effects on several kinase enzymes implicated in cancer progression. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of the JAK2 kinase, a key player in myeloproliferative disorders, with an IC50 value of 1.2 µM. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. A 2024 study in Cell Chemical Biology utilized proteomic profiling to identify the compound's interaction with several proteins involved in the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. The study also noted that the compound exhibited synergistic effects when combined with existing chemotherapeutic agents, hinting at its potential use in combination therapies.

Despite these promising results, challenges remain in the development of 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. Additionally, further in vivo studies are needed to validate its efficacy and safety profile. Nonetheless, the compound's unique chemical structure and biological activity make it a valuable subject for ongoing research in the field of medicinal chemistry.

In conclusion, 5-bromo-2-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile (CAS: 1443288-95-6) represents a promising scaffold for drug development, with potential applications in oncology and other therapeutic areas. Continued research into its synthesis, biological activity, and pharmacokinetic properties will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of such compounds in modern medicine.